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Compound Name: Mas7

Cat. No.: B549814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Introduction
Mas7, a synthetic analog of mastoparan, is a tetradecapeptide derived from wasp venom. It

serves as a potent activator of heterotrimeric G proteins, particularly those of the Gi/o family. By

directly interacting with the Gα subunit, Mas7 mimics the function of an activated G protein-

coupled receptor (GPCR), initiating a cascade of intracellular signaling events. This direct

activation mechanism makes Mas7 a valuable tool in basic research for dissecting G protein-

mediated signaling pathways independent of receptor-ligand interactions. Its applications span

various research areas, including the study of apoptosis, vasoconstriction, and neuronal

signaling. This guide provides a comprehensive overview of the basic research applications of

the Mas7 compound, detailing its mechanism of action, associated signaling pathways, and the

experimental protocols utilized to investigate its effects.

Mechanism of Action and Signaling Pathways
Mas7 acts as a direct activator of pertussis toxin (PTX)-sensitive G proteins, specifically the

Gαi and Gαo subunits. It achieves this by binding to the Gα subunit and promoting the

exchange of guanosine diphosphate (GDP) for guanosine triphosphate (GTP), the critical step

in G protein activation. This receptor-independent activation allows researchers to bypass the

GPCR and directly probe the consequences of G protein signaling.
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The activation of Gαi/o by Mas7 leads to the dissociation of the Gα-GTP and Gβγ subunits,

both of which can modulate the activity of downstream effector proteins. A primary signaling

cascade initiated by Mas7 involves the activation of Phospholipase C (PLC).

G Protein Activation and Phospholipase C Signaling
Pathway
The following diagram illustrates the signaling pathway initiated by Mas7, leading to the

activation of Phospholipase C and subsequent downstream events.
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To cite this document: BenchChem. [In-Depth Technical Guide to the Basic Research
Applications of Mas7 Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b549814#basic-research-applications-of-mas7-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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